Cas no 21731-17-9 (methyl 3-aminocrotonate)

methyl 3-aminocrotonate structure
methyl 3-aminocrotonate structure
Product Name:methyl 3-aminocrotonate
CAS No:21731-17-9
MF:C5H9NO2
MW:115.130461454391
CID:823178
PubChem ID:643918
Update Time:2025-04-19

methyl 3-aminocrotonate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-aminocrotonate
    • 2-Butenoic acid, 3-amino-, methyl ester
    • methyl 3-amino-trans-but-2-enoate
    • 3-Aminocrotonic acid methyl ester
    • Methyl-3-amino crotonate
    • methyl 3-aminobut-2-enoate
    • methyl (2E)-3-aminobut-2-enoate
    • methyl (2Z)-3-aminobut-2-enoate
    • methyl (3E)-3-iminobutanoate
    • Methyl β-aminobutenate
    • Methyl 3-aminocroton
    • methyl (E)-3-aminobut-2-enoate
    • 2-Butenamide,3-amino
    • 3-amino-2-butenoic acid,methyl ester
    • 3-AMino-but-2-enaMide
    • 3-Aminocrotonamide,tech.
    • 3-amino-crotonic acid methyl ester
    • 3-Aminocrotonsaeureamid
    • methyl 3-amino-2-butenoate
    • methyl 3-amino-crotonate
    • Methyl (2Z)-3-amino-2-butenoate
    • MDL: MFCD00071534
    • Inchi: 1S/C5H9NO2/c1-4(6)3-5(7)8-2/h3H,6H2,1-2H3/b4-3-
    • InChI Key: XKORCTIIRYKLLG-ARJAWSKDSA-N
    • SMILES: O(C)C(/C=C(/C)\N)=O

Computed Properties

  • Exact Mass: 115.06300
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.031±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 194.1±13.0 ºC (760 Torr),
  • Flash Point: 65.3±17.4 ºC,
  • Solubility: Dissolution (56 g/l) (25 º C),
  • PSA: 52.32000
  • LogP: 0.72220

methyl 3-aminocrotonate Security Information

  • Risk Phrases:R22; R36/37/38

methyl 3-aminocrotonate Pricemore >>

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